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Compound of Interest

Compound Name: 3-(Phenylsulfanyl)-1H-pyrrole

CAS No.: 82511-49-7

Cat. No.: B14421513

Get Quote

Abstract
This technical guide provides a comprehensive overview of 3-(phenylthio)-1H-pyrrole, a

heterocyclic compound of interest in synthetic and medicinal chemistry. While a specific CAS

Number for this compound is not readily available in common chemical databases, this guide

consolidates information on its synthesis, structural elucidation, and spectroscopic

characterization. We will delve into a robust synthetic protocol, offering insights into the

mechanistic choices that ensure product integrity. Furthermore, a detailed analysis of its

expected spectroscopic data, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared

Spectroscopy, will be presented to aid researchers in its unambiguous identification. This

document is intended for chemists, biochemists, and drug discovery professionals who require

a practical and in-depth understanding of this valuable molecular scaffold.

Chemical Identity and Physicochemical Properties
The structural integrity and purity of a compound are paramount for any research application.

This section outlines the fundamental identifiers for 3-(phenylthio)-1H-pyrrole.
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Identifier Data Source/Comment

Chemical Name 3-(phenylthio)-1H-pyrrole IUPAC Nomenclature

Molecular Formula C₁₀H₉NS Calculated

Molecular Weight 175.25 g/mol Calculated

CAS Number Not readily available

Appearance
Expected to be an oil or low-

melting solid
Based on similar compounds

Synthesis of 3-(phenylthio)-1H-pyrrole: A
Mechanistic Approach
The introduction of a thioether linkage at the C3 position of the pyrrole ring can be achieved

through various synthetic strategies. A particularly effective and controllable method is the acid-

catalyzed reaction of an N-protected pyrrole precursor with an aryl thiol. This approach offers

high yields and good regioselectivity.[1]

The causality behind this synthetic choice lies in the ability of an electron-withdrawing group on

the pyrrole nitrogen to direct electrophilic substitution and the subsequent ease of deprotection

to yield the final product. The use of a Lewis acid like aluminum chloride (AlCl₃) facilitates the

key C-S bond formation.[1]

Experimental Protocol: Synthesis of 3-thiosubstituted
Pyrroles
This protocol is adapted from a general method for the synthesis of 3-thiolated pyrroles and

can be applied for the preparation of 3-(phenylthio)-1H-pyrrole.[1]

Step 1: Preparation of the N-Tosyl-2,3-dihydropyrrole Precursor The synthesis begins with an

N-protected pyrrole, typically with a tosyl (Ts) group, which serves to activate the pyrrole ring

and can be readily removed later.

Step 2: Thiolation Reaction
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To a solution of the N-tosyl-2,3-dihydropyrrole precursor in acetonitrile (MeCN), add

aluminum chloride (AlCl₃, 0.3 equivalents).

Add thiophenol (1.0 equivalent) to the reaction mixture.

Stir the reaction at 60 °C and monitor its progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate (NaHCO₃).

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the N-tosyl-3-

(phenylthio)pyrrole.

Step 3: Deprotection of the N-Tosyl Group

Dissolve the N-tosyl-3-(phenylthio)pyrrole in a suitable solvent such as methanol.

Add a base, for example, sodium hydroxide (NaOH), and heat the mixture to reflux.

Monitor the reaction by TLC until the starting material is consumed.

After cooling to room temperature, neutralize the reaction mixture with a dilute acid (e.g., 1M

HCl).

Extract the product with an organic solvent, dry the combined organic layers, and

concentrate to obtain 3-(phenylthio)-1H-pyrrole.
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N-Tosyl-2,3-dihydropyrrole + Thiophenol

AlCl3, MeCN, 60°C

N-Tosyl-3-(phenylthio)pyrrole

NaOH, MeOH, Reflux

3-(phenylthio)-1H-pyrrole

Click to download full resolution via product page

Spectroscopic Characterization and Structural
Elucidation
Accurate structural confirmation is achieved through a combination of spectroscopic

techniques. The following data are predicted based on the analysis of similar substituted

pyrroles.

Click to download full resolution via product page

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum provides detailed information about the proton environment.
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Proton
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H1 (N-H) 8.0 - 8.5 br s -

H2 6.8 - 7.0 t ~2.5

H4 6.2 - 6.4 t ~2.5

H5 6.6 - 6.8 t ~2.5

Phenyl-H 7.2 - 7.5 m -

The broad singlet for the N-H proton is characteristic of pyrroles. The protons on the pyrrole

ring (H2, H4, and H5) are expected to appear as triplets due to coupling with their neighbors.

The phenyl protons will likely appear as a complex multiplet in the aromatic region.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum reveals the carbon framework of the molecule.

Carbon Predicted Chemical Shift (δ, ppm)

C2 118 - 122

C3 115 - 120

C4 108 - 112

C5 116 - 120

Phenyl C (ipso) 135 - 140

Phenyl C (ortho, meta, para) 125 - 130

The carbon attached to the sulfur atom (C3) will be influenced by the electronegativity of the

sulfur. The chemical shifts of the phenyl carbons will be in the typical aromatic range.

Mass Spectrometry (MS)
Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14421513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expected Molecular Ion (M⁺): m/z = 175.05

Key Fragmentation Patterns: The fragmentation of pyrrole derivatives often involves the loss

of small molecules or cleavage of the substituent groups. For 3-(phenylthio)-1H-pyrrole,

characteristic fragments may arise from the cleavage of the C-S bond, leading to ions

corresponding to the phenylthio group (m/z = 109) and the pyrrole ring.

Infrared (IR) Spectroscopy
The IR spectrum helps identify the functional groups present in the molecule.

Wavenumber (cm⁻¹) Vibration

3300 - 3500 N-H stretch

3000 - 3100 Aromatic C-H stretch

1450 - 1600 C=C stretch (aromatic)

1000 - 1300 C-N stretch

600 - 800 C-S stretch

The presence of a broad N-H stretching band and characteristic aromatic C-H and C=C

stretching bands would be key features in the IR spectrum.

Applications and Future Directions
Pyrrole derivatives containing sulfur are important scaffolds in medicinal chemistry and

materials science. They have been investigated for a range of biological activities, including as

potential anticancer agents.[2] The phenylthio group can modulate the electronic properties and

bioavailability of the pyrrole core, making 3-(phenylthio)-1H-pyrrole a valuable intermediate for

the synthesis of more complex molecules with tailored properties. Further research into the

derivatization of this compound could lead to the discovery of novel therapeutic agents and

functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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